N-(Propargyl-PEG4)-N-bis(PEG4-acid) HCl salt
N-(Propargyl-PEG4)-N-bis(PEG4-acid) HCl salt
N-(Propargyl-PEG4)-N-bis(PEG4-acid) HCl salt is a branched alkyne PEG Linker. PEG Linkers may be useful in the development of antibody drug conjugates and drug delivery methods.
Brand Name:
Vulcanchem
CAS No.:
2093153-09-2
VCID:
VC0537601
InChI:
InChI=1S/C33H61NO16/c1-2-8-39-14-20-45-26-29-48-23-17-42-11-5-34(6-12-43-18-24-49-30-27-46-21-15-40-9-3-32(35)36)7-13-44-19-25-50-31-28-47-22-16-41-10-4-33(37)38/h1H,3-31H2,(H,35,36)(H,37,38)
SMILES:
OC(CCOCCOCCOCCOCCN(CCOCCOCCOCCOCCC(O)=O)CCOCCOCCOCCOCC#C)=O
Molecular Formula:
C33H61NO16
Molecular Weight:
727.84
N-(Propargyl-PEG4)-N-bis(PEG4-acid) HCl salt
CAS No.: 2093153-09-2
Inhibitors
VCID: VC0537601
Molecular Formula: C33H61NO16
Molecular Weight: 727.84
Purity: >97% (or refer to the Certificate of Analysis)
CAS No. | 2093153-09-2 |
---|---|
Product Name | N-(Propargyl-PEG4)-N-bis(PEG4-acid) HCl salt |
Molecular Formula | C33H61NO16 |
Molecular Weight | 727.84 |
IUPAC Name | 16-(3,6,9,12-tetraoxapentadec-14-yn-1-yl)-4,7,10,13,19,22,25,28-octaoxa-16-azahentriacontanedioic acid |
Standard InChI | InChI=1S/C33H61NO16/c1-2-8-39-14-20-45-26-29-48-23-17-42-11-5-34(6-12-43-18-24-49-30-27-46-21-15-40-9-3-32(35)36)7-13-44-19-25-50-31-28-47-22-16-41-10-4-33(37)38/h1H,3-31H2,(H,35,36)(H,37,38) |
Standard InChIKey | QTELQFWGTOEVNF-UHFFFAOYSA-N |
SMILES | OC(CCOCCOCCOCCOCCN(CCOCCOCCOCCOCCC(O)=O)CCOCCOCCOCCOCC#C)=O |
Appearance | Solid powder |
Description | N-(Propargyl-PEG4)-N-bis(PEG4-acid) HCl salt is a branched alkyne PEG Linker. PEG Linkers may be useful in the development of antibody drug conjugates and drug delivery methods. |
Purity | >97% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | N-(Propargyl-PEG4)-N-bis(PEG4-acid) HCl salt |
Reference | 1: Sano K, Nakajima T, Miyazaki K, Ohuchi Y, Ikegami T, Choyke PL, Kobayashi H. Short PEG-linkers improve the performance of targeted, activatable monoclonal antibody-indocyanine green optical imaging probes. Bioconjug Chem. 2013 May 15;24(5):811-6. doi: 10.1021/bc400050k. Epub 2013 May 3. PubMed PMID: 23600922; PubMed Central PMCID: PMC3674550. 2: Harrison E, Coulter JA, Dixon D. Gold nanoparticle surface functionalization: mixed monolayer versus hetero bifunctional peg linker. Nanomedicine (Lond). 2016 Apr;11(7):851-65. Review. PubMed PMID: 27021417. 3: Augusto MT, Hollmann A, Porotto M, Moscona A, Santos NC. Antiviral Lipopeptide-Cell Membrane Interaction Is Influenced by PEG Linker Length. Molecules. 2017 Jul 15;22(7). pii: E1190. doi: 10.3390/molecules22071190. PubMed PMID: 28714870; PubMed Central PMCID: PMC5776016. 4: Tuma R, Russell M, Rosendahl M, Thomas GJ Jr. Solution conformation of the extracellular domain of the human tumor necrosis factor receptor probed by Raman and UV-resonance Raman spectroscopy: structural effects of an engineered PEG linker. Biochemistry. 1995 Nov 21;34(46):15150-6. PubMed PMID: 7578129. 5: Kanazaki K, Sano K, Makino A, Yamauchi F, Takahashi A, Homma T, Ono M, Saji H. Feasibility of poly(ethylene glycol) derivatives as diagnostic drug carriers for tumor imaging. J Control Release. 2016 Mar 28;226:115-23. doi:10.1016/j.jconrel.2016.02.017. Epub 2016 Feb 8. PubMed PMID: 26869546. |
Last Modified | Aug 20 2021 |
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